Cas no 144380-97-2 (N,5-Dimethylthiophene-2-carbothioamide)

• Product Name: N,5-Dimethylthiophene-2-carbothioamide
• CAS No: 144380-97-2
• MF: C₇H₉NS₂
• MW: 171.28305888176
• CID: 2777432
• PubChem ID: 71345696
• Update Time: 2025-04-21

N,5-Dimethylthiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 144380-97-2
• N,5-Dimethylthiophene-2-carbothioamide
• DTXSID90771954

• Inchi： 1S/C7H9NS2/c1-5-3-4-6(10-5)7(9)8-2/h3-4H,1-2H3,(H,8,9)
• InChI Key： VTISFVISTUMTLE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NC)=S

Computed Properties

• Exact Mass: 171.01764164Da
• Monoisotopic Mass: 171.01764164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų